![molecular formula C11H16 B043098 Pentylbenzene CAS No. 538-68-1](/img/structure/B43098.png)
Pentylbenzene
Overview
Description
Pentylbenzene is an organic compound, specifically a derivative of benzene, a hydrocarbon compound that constitutes an essential facet of organic chemistry . It falls under the category of alkylbenzenes, a group of aromatic hydrocarbons that includes well-known compounds such as toluene and xylene .
Synthesis Analysis
The synthesis of pentylbenzene typically follows an electrophilic substitution reaction, specifically a Friedel-Crafts alkylation, where a benzene ring reacts with an alkyl halide in the presence of a Lewis acid catalyst . The pentyl group, as the alkyl halide, attaches to the benzene ring, forming pentylbenzene .Molecular Structure Analysis
The chemical structure of pentylbenzene features a benzene ring, a six-carbon cyclic molecule with alternating single and double bonds, attached to a pentyl group, a five-carbon alkyl chain . The IUPAC name for this compound is 1-phenylpentane . Its molecular formula is C11H16, reflecting the presence of 11 carbon atoms and 16 hydrogen atoms .Chemical Reactions Analysis
Pentylbenzene is utilized in the synthesis of other chemical compounds, often as an intermediate . Through various reactions, it can be converted into different useful compounds .Physical And Chemical Properties Analysis
Pentylbenzene is a colorless liquid under standard conditions, possessing a characteristic aromatic odor associated with benzene derivatives . It is a non-polar compound due to the symmetrical arrangement of atoms and bonds . This non-polarity results in a low solubility in polar solvents, such as water, and a higher solubility in non-polar solvents . Its boiling point is 205.3±3.0 °C at 760 mmHg .Scientific Research Applications
- Pentylbenzene can be used in high-performance liquid chromatography (HPLC) . Researchers employ it as a test compound to evaluate column performance and separation efficiency . For instance, it can be eluted using a bisphenol A dimethacrylate (BADMA) monolithic column .
- In bioprocessing and cell culture applications, pentylbenzene may play a role in optimizing cell growth, metabolic pathways, or protein production. Its effects on cell viability, gene expression, and metabolic flux could be explored .
- Pentylbenzene is relevant in analytical chemistry. Researchers use it as a reference compound for calibration or to validate analytical methods. Its behavior in different solvents and under various conditions can provide valuable insights .
- Pentylbenzene can serve as a starting material for the synthesis of other compounds. Researchers might investigate its reactivity in Friedel-Crafts reactions or other transformations .
- Pentylbenzene may be studied in environmental contexts. Its fate in soil, water, or air, as well as its potential impact on ecosystems, could be explored .
- Researchers might investigate the incorporation of pentylbenzene into polymers or materials. Its effect on mechanical properties, thermal stability, or chemical resistance could be of interest .
- Pentylbenzene contributes to the aroma of certain fruits and flowers. Investigating its olfactory properties and potential applications in perfumery or flavor enhancement could be intriguing .
- While less common, pentylbenzene’s pharmacological or toxicological properties could be explored. Researchers might assess its effects on cell lines, animal models, or human health .
Chromatography Applications
Bioprocessing and Cell Culture
Analytical Chemistry
Chemical Synthesis and Organic Reactions
Environmental Studies
Material Science and Polymer Chemistry
Flavor and Fragrance Research
Pharmacology and Toxicology
Safety And Hazards
Future Directions
Pentylbenzene, as a relatively long-chain alkylbenzene, finds several uses across different industries . While it’s not as widely used as its shorter-chain counterparts, such as toluene or xylene, its applications in the production of other chemicals, solvents, and in the research field make it significant nonetheless . Future research and development may expand its applications and improve our understanding of its properties and potential uses.
properties
IUPAC Name |
pentylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3,5,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWATWSYOIIXYMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6022054 | |
Record name | Pentylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6022054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; [Merck Index] Clear colorless liquid; [Sigma-Aldrich MSDS] | |
Record name | Amylbenzene | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/12171 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Vapor Pressure |
0.43 [mmHg] | |
Record name | Amylbenzene | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/12171 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Pentylbenzene | |
CAS RN |
538-68-1 | |
Record name | Pentylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=538-68-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Amylbenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000538681 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pentylbenzene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=73982 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzene, pentyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Pentylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6022054 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pentylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.911 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | AMYLBENZENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5409M6Z67M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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